Cas no 1033464-76-4 ()
structure
Product Name:
CAS No:1033464-76-4
MF:C7H6ClN3O2S
MW:231.659438610077
CID:6646080
PubChem ID:55279441
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C7H6ClN3O2S/c1-11-9-6-3-2-5(14(8,12)13)4-7(6)10-11/h2-4H,1H3
- InChI Key： AJJRVLCZUNOSGU-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C(C=1)=NN(C)N=2)(=O)=O
Computed Properties
- Exact Mass: 230.9869253g/mol
- Monoisotopic Mass: 230.9869253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 73.2Ų
Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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